4-amino-N-ethylpyridine-2-carboxamide

• IUPAC Name: 4-amino-N-ethylpyridine-2-carboxamide
• InChI: InChI=1S/C8H11N3O/c1-2-10-8(12)7-5-6(9)3-4-11-7/h3-5H,2H2,1H3,(H2,9,11)(H,10,12)
• InChI Key: GIVAKIBTCUGODI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=NC=CC(=C1)N
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• CAS RN: 1153528-27-8

Description

4-amino-N-ethylpyridine-2-carboxamide is a chemical compound with the CAS Number: 1153528-27-8. It has a molecular weight of 165.19 and its IUPAC name is 4-amino-N-ethyl-2-pyridinecarboxamide.

Molecular Structure Analysis

The InChI code for 4-amino-N-ethylpyridine-2-carboxamide is 1S/C8H11N3O/c1-2-10-8(12)7-5-6(9)3-4-11-7/h3-5H,2H2,1H3,(H2,9,11)(H,10,12). This indicates that the molecule consists of a pyridine ring with an amino group at the 4-position and a carboxamide group at the 2-position. The ethyl group is attached to the nitrogen of the carboxamide group.

Physical And Chemical Properties Analysis

4-amino-N-ethylpyridine-2-carboxamide is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved data.

Scientific Research Applications

DNA Binding and Antitumor Activity

• Acridine antitumor agents, closely related to 4-amino-N-ethylpyridine-2-carboxamide, show significant DNA binding affinity. This binding is influenced by the electrostatic properties of these compounds, affecting the enthalpy and entropy contributions to the binding energy (Crenshaw, Graves, & Denny, 1995).
• Studies using quantum mechanical methods have highlighted the stacking and intermolecular interactions between nucleic acid base pairs and acridine derivatives. These interactions are crucial for understanding the drug's effect on nucleic acid synthesis and its role in mutagenicity and carcinogenicity (Shukla, Mishra, & Tiwari, 2006).

Molecular Structure and DNA Interaction Models

• X-ray crystallography has been employed to determine the molecular structures of acridine derivatives. These structures have implications for understanding their interactions with DNA, especially in the context of their potential as anticancer agents (Hudson, Kuroda, Denny, & Neidle, 1987).
• The specific DNA-binding properties and cytotoxic effects of acridine derivatives have been studied, providing insights into their mechanism of action in inhibiting RNA synthesis and inducing DNA damage, which is relevant for their use as antitumor drugs (Pastwa, Ciesielska, Piestrzeniewicz, Denny, Gniazdowski, & Szmigiero, 1998).

Synthesis and Characterization

• Research has also been conducted on the synthesis of related compounds, examining their properties through computational chemistry methods. These studies contribute to understanding their potential as antitumor agents, particularly through interactions with tubulin and the possible inhibition of tubulin polymerization (Jayarajan, Satheeshkumar, Kottha, Subbaramanian, Sayın, & Vasuki, 2019).
• Additionally, there's been exploration into novel synthesis methods targeting multiple DNA structures using compounds related to 4-amino-N-ethylpyridine-2-carboxamide. This research aids in understanding the relationship between compound structure and biological activity, especially in the context of antitumor properties (Howell, Bowater, O'Connell, Reszka, Neidle, & Searcey, 2012).

Safety And Hazards

The safety information available indicates that 4-amino-N-ethylpyridine-2-carboxamide has the following hazard statements: H302, H315, H319, H335. This suggests that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The signal word is “Warning” and it falls under the GHS07 pictogram.